Cas no 1934546-69-6 (1-Cyclopentylbutane-1-thiol)

• Product Name: 1-Cyclopentylbutane-1-thiol
• CAS No: 1934546-69-6
• MF: C₉H₁₈S
• MW: 158.304221630096
• CID: 5711997
• PubChem ID: 130646196
• Update Time: 2025-10-28

1-Cyclopentylbutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentylbutane-1-thiol
• EN300-1288499
• 1934546-69-6
• Cyclopentanemethanethiol, α-propyl-

• Inchi： 1S/C9H18S/c1-2-5-9(10)8-6-3-4-7-8/h8-10H,2-7H2,1H3
• InChI Key： LHMMUIMEHFUFEI-UHFFFAOYSA-N
• SMILES： SC(CCC)C1CCCC1

Computed Properties

• Exact Mass: 158.11292175g/mol
• Monoisotopic Mass: 158.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 219.9±9.0 °C(Predicted)
• pka: 10.91±0.10(Predicted)

Additional information on 1-Cyclopentylbutane-1-thiol

Comprehensive Analysis of 1-Cyclopentylbutane-1-thiol (CAS No. 1934546-69-6): Properties, Applications, and Industry Trends

1-Cyclopentylbutane-1-thiol (CAS No. 1934546-69-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique cyclopentyl-thiol structure. This sulfur-containing molecule features a cyclopentane ring attached to a butyl chain with a terminal thiol group, making it valuable for ligand synthesis and catalysis applications. Recent studies highlight its potential in flavor & fragrance formulations, where sulfur compounds are increasingly sought after for creating complex olfactory profiles.

The compound's molecular stability and steric effects from the cyclopentyl group make it particularly interesting for asymmetric synthesis. Researchers are exploring its role in chiral auxiliaries, especially in light of growing demand for enantioselective catalysts in drug development. The thiol (-SH) functionality allows for selective conjugation with various electrophiles, a property leveraged in bioconjugation chemistry for targeted drug delivery systems.

From an industrial perspective, 1934546-69-6 aligns with current trends toward sustainable chemistry. Its potential as a green solvent additive is being investigated, particularly in polymer modification processes where thiol-ene click chemistry plays a crucial role. The compound's low volatility compared to smaller thiol derivatives makes it attractive for high-temperature applications in material science.

Analytical characterization of 1-Cyclopentylbutane-1-thiol typically involves GC-MS and NMR spectroscopy, with particular focus on the proton shift of the thiol hydrogen (δ~2.0-2.5 ppm). The logP value (estimated at ~3.2) suggests moderate lipophilicity, relevant for drug permeability studies. Recent patent literature describes its use in photoresist formulations for semiconductor manufacturing, capitalizing on the radical scavenging properties of thiol groups.

Emerging applications include its role in metal-organic frameworks (MOFs) as a surface modifier, where the cyclopentyl moiety provides steric control during pore functionalization. This addresses the nanotechnology sector's need for tailored adsorbents in gas separation systems. The compound's thermal stability (decomposition >200°C) also makes it suitable for high-performance lubricant additives, a market projected to grow with electric vehicle component demands.

Quality control of 1934546-69-6 requires strict monitoring of thiol oxidation byproducts, typically achieved through HPLC-UV analysis at 260 nm. The synthesis route often involves nucleophilic substitution of corresponding bromobutane derivatives with cyclopentanethiol, followed by distillation purification. Current research optimizes this process using phase-transfer catalysis to improve atom economy—a key metric in green chemistry initiatives.

In regulatory contexts, 1-Cyclopentylbutane-1-thiol falls under general chemical safety guidelines rather than restricted categories. Proper handling emphasizes nitrogen inerting during storage to prevent disulfide formation. The compound's environmental fate shows moderate biodegradability (OECD 301B), with aquatic toxicity data suggesting standard wastewater treatment protocols are sufficient—an important consideration for industrial scaling.

The commercial availability of CAS 1934546-69-6 remains limited to custom synthesis suppliers, reflecting its status as a research-grade chemical. Pricing trends correlate with cyclopentane feedstock markets, which have seen volatility due to renewable chemical initiatives. Future applications may expand into battery electrolyte additives, where organosulfur compounds show promise for lithium-ion stability enhancement.

From a spectroscopic fingerprinting perspective, the compound's IR spectrum shows characteristic S-H stretch at 2550 cm⁻¹ and C-S vibration bands at 700-600 cm⁻¹. These features enable reliable quality verification against potential isomeric impurities, crucial for pharmaceutical intermediates where regulatory compliance demands stringent purity specifications (>98% typical).

Ongoing academic investigations explore 1-Cyclopentylbutane-1-thiol's potential in catalytic C-S bond formation reactions, particularly for heterocycle synthesis. Its steric bulk influences reaction selectivity in ways that smaller aliphatic thiols cannot achieve—a property valuable for constructing constrained peptidomimetics in medicinal chemistry programs targeting protein-protein interactions.